4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 4-chloro-N-[4-(methylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C14H13ClN2O3S/c1-16-21(19,20)13-8-6-12(7-9-13)17-14(18)10-2-4-11(15)5-3-10/h2-9,16H,1H3,(H,17,18)
• InChI Key: ZYTVLFSMPUGVIM-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol

Description

4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathway of B cells, which play a critical role in the immune system. The inhibition of BTK has been shown to be effective in the treatment of various autoimmune diseases and B cell malignancies.

Mechanism of Action

4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide works by inhibiting BTK, a key enzyme in the B cell signaling pathway. BTK is involved in the activation of B cells, which play a critical role in the immune system. Inhibition of BTK leads to a decrease in B cell activation and proliferation, ultimately leading to a reduction in autoimmune responses and B cell malignancies.
Biochemical and Physiological Effects
This compound has been shown to have a potent and selective inhibitory effect on BTK. In preclinical models, this compound has been shown to reduce B cell activation and proliferation, leading to a decrease in autoimmune responses and B cell malignancies. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide is its potency and selectivity for BTK. This allows for a more targeted approach to the treatment of autoimmune diseases and B cell malignancies. However, one limitation of this compound is its potential for off-target effects, which can lead to unwanted side effects. Further research is needed to fully understand the potential advantages and limitations of this compound for lab experiments.

Future Directions

There are several potential future directions for the research and development of 4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide. One area of interest is the combination of this compound with other drugs, such as immune checkpoint inhibitors, to enhance its efficacy in the treatment of B cell malignancies and autoimmune diseases. Another area of interest is the development of this compound analogs with improved pharmacokinetic properties and reduced off-target effects. Finally, the use of this compound in combination with biomarkers to predict patient response and identify potential resistance mechanisms is an area of active research.

Scientific Research Applications

4-chloro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide has been extensively studied in preclinical models and has shown promising results in the treatment of various autoimmune diseases and B cell malignancies. In particular, this compound has shown efficacy in the treatment of chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), two types of B cell malignancies. This compound has also shown potential in the treatment of rheumatoid arthritis and lupus, two autoimmune diseases.